Cas no 192777-54-1 (2-(1H-Pyrazol-5-yl)pyridine)

• Product Name: 2-(1H-Pyrazol-5-yl)pyridine
• CAS No: 192777-54-1
• MF: C₈H₇N₃
• MW: 145.16128
• CID: 4670871
• PubChem ID: 2797657
• Update Time: 2025-11-06

2-(1H-Pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-pyridyl)pyrazole
• 2-(1H-Pyrazol-5-yl)pyridine
• DTXSID201257571
• YSWG045
• 2-(Pyrazol-3-yl)-pyridine
• 3-(2-Pyridyl)pyrazol
• AKOS002682614
• DB-278158
• EN300-107259
• (2E)-2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
• CHEMBL4130164
• P2211
• 192711-21-0
• Pyridine, 2-(1H-pyrazol-3-yl)-
• 5-(2-pyridinyl)pyrazole
• 3-(pyridin-2-yl)pyrazole
• BBL028217
• SCHEMBL252441
• 2-(1H-pyrazole-3-yl) pyridine
• Pyridine, 1,2-dihydro-2-(3H-pyrazol-3-ylidene)- (9CI)
• ALBB-017219
• 5-pyridylpyrazole
• 2-(1H-ssAsso-3->>u)ssAa currency
• pyrazolylpyridine
• AKOS005143090
• Z2033454088
• 2-(3-pyrazolyl)pyridine
• 192777-54-1
• CS-D1332
• 2-(1H-Pyrazol-3-yl)-Pyridine
• DTXSID30383939
• 1152171-86-2
• 6Y-0847
• Pyridine, 1,2-dihydro-2-(3H-pyrazol-3-ylidene)-
• DB-010859
• 2-(1H-Pyrazol-3-Yl)Pyridine
• CCG-326768
• InChI=1/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11
• 75415-03-1
• 2-(3H-Pyrazol-3-ylidene)-1,2-dihydropyridine
• STK921993
• 1,2-Dihydro-2-(3H-pyrazol-3-ylidene)pyridine
• MFCD00115151
• SY032446

• Inchi： InChI=1S/C8H7N3/c1-2-5-9-7(3-1)8-4-6-10-11-8/h1-6H,(H,10,11)
• InChI Key： HKEWOTUTAYJWQJ-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=CC=NN2

Computed Properties

• Exact Mass: 145.063997236g/mol
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(1H-Pyrazol-5-yl)pyridine

Introduction to 2-(1H-Pyrazol-5-yl)pyridine (CAS No. 192777-54-1)

2-(1H-Pyrazol-5-yl)pyridine (CAS No. 192777-54-1) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural features and versatile applications. This compound, often abbreviated as PPy, consists of a pyridine ring fused with a pyrazole moiety, creating a bicyclic structure with two nitrogen atoms in the pyridine ring and one nitrogen atom in the pyrazole ring. The presence of these heteroatoms imparts distinctive electronic properties, making PPy a valuable component in various research and industrial applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of PPy, often through multi-component reactions or transition metal-catalyzed processes. These methods not only enhance the yield but also allow for precise control over the stereochemistry and regioselectivity of the product. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the pyridine-pyrazole framework, demonstrating the potential for scalable production in an industrial setting.

The physical properties of PPy are heavily influenced by its molecular structure. The compound exhibits a high melting point due to its rigid aromatic system and intermolecular hydrogen bonding capabilities. Additionally, PPy is sparingly soluble in common organic solvents but shows enhanced solubility in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). These properties make it suitable for applications requiring controlled release or targeted delivery mechanisms.

One of the most promising applications of PPy lies in its use as a building block for advanced materials. Researchers have explored its potential as a precursor for constructing two-dimensional (2D) materials, such as graphene-like structures or covalent organic frameworks (COFs). For example, recent studies have demonstrated that PPy can be polymerized under specific conditions to form highly conductive films, which exhibit excellent charge transport properties and mechanical stability.

In the realm of pharmacology, PPy has shown potential as a lead compound for drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Its ability to act as a ligand for metal ions has led to the development of metalloorganic complexes with cytotoxic activity against cancer cells. Furthermore, studies have highlighted its role as an inhibitor of key enzymes involved in cellular signaling pathways, offering new avenues for therapeutic intervention.

The versatility of PPy extends into analytical chemistry, where it serves as a sensitive probe for detecting trace amounts of metal ions or organic pollutants in environmental samples. By incorporating PPy into sensor devices, scientists have achieved high sensitivity and selectivity, making it an attractive option for real-time monitoring applications.

In conclusion, 2-(1H-Pyrazol-5-yl)pyridine (CAS No. 192777-54-1) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within materials science, pharmacology, and analytical chemistry.